Cas no 1256482-57-1 (4'-(4-tert-Butylphenyl)-2,2,2-trifluoroacetophenone)

• Product Name: 4'-(4-tert-Butylphenyl)-2,2,2-trifluoroacetophenone
• CAS No: 1256482-57-1
• MF: C₁₈H₁₇F₃O
• MW: 306.322195768356
• MDL: MFCD07783578
• CID: 5187614
• Update Time: 2026-03-05

4'-(4-tert-Butylphenyl)-2,2,2-trifluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4'-(tert-Butyl)-[1,1'-biphenyl]-4-yl)-2,2,2-trifluoroethanone
• 4'-(4-tert-Butylphenyl)-2,2,2-trifluoroacetophenone
• 1-(4'-tert-Butylbiphenyl-4-yl)-2,2,2-trifluoroethanone
• Ethanone, 1-[4'-(1,1-dimethylethyl)[1,1'-biphenyl]-4-yl]-2,2,2-trifluoro-

• MDL： MFCD07783578
• Inchi： 1S/C18H17F3O/c1-17(2,3)15-10-8-13(9-11-15)12-4-6-14(7-5-12)16(22)18(19,20)21/h4-11H,1-3H3
• InChI Key： HQBOAQQPXGBJBI-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)C1C=CC(=CC=1)C(C)(C)C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 6
• Topological Polar Surface Area: 17.1

Additional information on 4'-(4-tert-Butylphenyl)-2,2,2-trifluoroacetophenone

Professional Introduction to Compound with CAS No. 1256482-57-1 and Product Name: 4'-(4-tert-Butylphenyl)-2,2,2-trifluoroacetophenone

The compound with the CAS number 1256482-57-1 and the product name 4'-(4-tert-Butylphenyl)-2,2,2-trifluoroacetophenone represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains. The presence of a trifluoromethyl group and a tert-butyl substituent on the aromatic ring imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with tailored chemical properties to address unmet medical needs. The 4'-(4-tert-Butylphenyl)-2,2,2-trifluoroacetophenone structure has been studied for its pharmacological activity, particularly in the context of enzyme inhibition and receptor binding. Its molecular framework suggests potential interactions with biological targets that could lead to the development of new therapeutic agents.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through precise chemical interactions. The trifluoromethyl group, known for its electron-withdrawing properties, can significantly influence the reactivity and binding affinity of the molecule. This feature has been exploited in the design of drugs that require high selectivity and potency. Additionally, the tert-butyl substituent enhances steric hindrance around critical functional groups, which can be crucial for optimizing drug-like properties such as solubility and metabolic stability.

Recent research has highlighted the compound's potential in the field of medicinal chemistry. Studies have demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases. The 4'-(4-tert-Butylphenyl)-2,2,2-trifluoroacetophenone structure has also been investigated for its role in modulating neurotransmitter receptors, which could have implications for neurological disorders.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in modern chemical synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic core efficiently. The introduction of fluorine atoms into the molecule is particularly challenging but essential for achieving desired pharmacological effects. The trifluoromethyl group, in particular, is known to enhance lipophilicity and metabolic stability, which are critical factors in drug development.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by the fluorine and tert-butyl groups make it an interesting candidate for use in organic electronics and photovoltaic devices. Researchers are exploring its potential as a building block for novel organic semiconductors that could improve the efficiency of solar cells.

The regulatory landscape for such compounds is also an important consideration. While not classified as a hazardous or controlled substance under current regulations, proper handling and documentation are essential to ensure compliance with safety standards. Companies developing or using this compound must adhere to stringent quality control measures to guarantee consistency and purity.

The future prospects of 4'-(4-tert-Butylphenyl)-2,2,2-trifluoroacetophenone are vast and multifaceted. Ongoing research aims to further optimize its chemical properties through structural modifications and computational modeling. Collaborative efforts between academia and industry are expected to accelerate the discovery of new applications for this versatile compound.

In conclusion, the compound with CAS number 1256482-57-1 represents a significant contribution to both pharmaceutical chemistry and materials science. Its unique structural features and promising biological activity make it a valuable asset in ongoing research efforts. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of today's most pressing medical challenges.